![molecular formula C22H26N4O3S B305346 N-(4-ethoxyphenyl)-2-{[4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide](/img/structure/B305346.png)
N-(4-ethoxyphenyl)-2-{[4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
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Overview
Description
N-(4-ethoxyphenyl)-2-{[4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, also known as EPTC, is an herbicide that is widely used in agriculture to control weeds. It belongs to the family of triazole herbicides and is known for its selective activity against grassy weeds. EPTC is a white crystalline solid that is soluble in organic solvents like methanol and acetone.
Mechanism of Action
N-(4-ethoxyphenyl)-2-{[4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide works by inhibiting the biosynthesis of the amino acid methionine in plants, which is essential for the growth and development of weeds. The herbicide is absorbed by the roots and transported to the leaves, where it interferes with the production of proteins and other essential compounds.
Biochemical and Physiological Effects:
This compound has been found to have minimal toxicity to mammals and birds, but it can be toxic to aquatic organisms and bees. The herbicide can also persist in soil and water for extended periods, which can lead to the accumulation of residues in crops and the environment.
Advantages and Limitations for Lab Experiments
N-(4-ethoxyphenyl)-2-{[4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is widely used in laboratory experiments to study the effects of herbicides on plant growth and development. The herbicide is relatively inexpensive and readily available, making it a popular choice for researchers. However, this compound is known to have a narrow spectrum of activity, which limits its use in certain crops and environments.
Future Directions
Several future directions can be explored to improve the efficacy and safety of N-(4-ethoxyphenyl)-2-{[4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. One potential area of research is the development of new formulations and delivery systems that can enhance the absorption and translocation of the herbicide in plants. Another area of research is the identification of new targets and modes of action for herbicides that can overcome the limitations of this compound and other existing herbicides. Overall, the continued research and development of this compound and other herbicides are critical to ensuring the sustainability and productivity of agriculture.
In conclusion, this compound is a widely used herbicide that has been extensively studied for its herbicidal activity and potential impact on the environment. The herbicide works by inhibiting the biosynthesis of the amino acid methionine in plants, which is essential for the growth and development of weeds. While this compound has several advantages, including its low cost and availability, it also has limitations that need to be addressed through continued research and development.
Synthesis Methods
The synthesis of N-(4-ethoxyphenyl)-2-{[4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide involves the reaction of 2-chloro-N-(4-ethoxyphenyl)acetamide with sodium ethoxide, followed by the reaction of the resulting product with 4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazole-3-thiol. The final product is obtained by recrystallization from an organic solvent.
Scientific Research Applications
N-(4-ethoxyphenyl)-2-{[4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been extensively studied for its herbicidal activity and its potential impact on the environment. Several research studies have been conducted to evaluate the efficacy of this compound in controlling weeds in various crops like corn, soybean, and wheat. The herbicide has been found to be effective against several grassy weeds, including annual bluegrass, crabgrass, and foxtail.
properties
Molecular Formula |
C22H26N4O3S |
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Molecular Weight |
426.5 g/mol |
IUPAC Name |
N-(4-ethoxyphenyl)-2-[[4-ethyl-5-(1-phenoxyethyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide |
InChI |
InChI=1S/C22H26N4O3S/c1-4-26-21(16(3)29-19-9-7-6-8-10-19)24-25-22(26)30-15-20(27)23-17-11-13-18(14-12-17)28-5-2/h6-14,16H,4-5,15H2,1-3H3,(H,23,27) |
InChI Key |
UDNOVRVVCMVRAM-UHFFFAOYSA-N |
SMILES |
CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)OCC)C(C)OC3=CC=CC=C3 |
Canonical SMILES |
CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)OCC)C(C)OC3=CC=CC=C3 |
Origin of Product |
United States |
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